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Compound of Interest

Compound Name: Prop-2-ene-1-sulfonyl chloride

Cat. No.: B079268 Get Quote

An In-depth Technical Guide to Allyl Sulfonyl Chloride: Chemical Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Allyl sulfonyl chloride (ASC) is a bifunctional organic compound featuring both a reactive

sulfonyl chloride group and an allyl double bond.[1] This dual functionality makes it a versatile

intermediate and building block in organic synthesis, particularly for the preparation of

specialized sulfonamides, sulfonate esters, and other derivatives.[1][2] Its utility in the

development of pharmaceuticals and agrochemicals stems from its ability to introduce the allyl

sulfonyl moiety, which can be further functionalized.[3]

Chemical and Physical Properties
Allyl sulfonyl chloride is typically a colorless to pale yellow liquid with a pungent odor.[2] It is

important to handle this compound with care as it is corrosive and reactive, especially towards

nucleophiles.[2]

Table 1: Physical and Chemical Properties of Allyl Sulfonyl Chloride
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Property Value Reference

CAS Number 14418-84-9 [2]

Molecular Formula C₃H₅ClO₂S [2]

Molecular Weight 140.59 g/mol [2]

Appearance Colorless to pale yellow liquid [2][3]

Boiling Point 78-79 °C at 15 mmHg [3]

Density 1.267 g/mL at 25 °C [3]

Refractive Index 1.453 [3]

SMILES C=CCS(=O)(=O)Cl [2]

InChI
InChI=1/C3H5ClO2S/c1-2-3-

7(4,5)6/h2H,1,3H2
[2]

Synthesis of Allyl Sulfonyl Chloride
The primary industrial synthesis of allyl sulfonyl chloride involves the reaction of sodium

allylsulfonate with a chlorinating agent, such as thionyl chloride.[1] The reaction is typically

performed in an inert solvent in the presence of a catalyst and a polymerization inhibitor to

prevent reactions involving the allyl double bond.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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